Cas no 1355174-82-1 (6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile)
6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile
- 3-Pyridinecarbonitrile, 6-(4-formyl-1-piperazinyl)-2-methyl-
-
- Inchi: 1S/C12H14N4O/c1-10-11(8-13)2-3-12(14-10)16-6-4-15(9-17)5-7-16/h2-3,9H,4-7H2,1H3
- InChI Key: VMCOQFZCDLGWEG-UHFFFAOYSA-N
- SMILES: C1(C)=NC(N2CCN(C=O)CC2)=CC=C1C#N
6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM499750-1g |
6-(4-Formylpiperazin-1-yl)-2-methylnicotinonitrile |
1355174-82-1 | 97% | 1g |
$1190 | 2022-09-03 |
6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile
Research Briefing on 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile (CAS: 1355174-82-1)
6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile (CAS: 1355174-82-1) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperazine and nicotinonitrile moieties, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.
The compound's structure, featuring a formyl-piperazine group and a methyl-nicotinonitrile scaffold, makes it a versatile building block for the design of small-molecule inhibitors. Researchers have explored its utility in the synthesis of compounds targeting protein kinases, which play critical roles in cellular signaling pathways. The presence of the formyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.
Recent publications have highlighted the synthetic routes and optimization strategies for 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile. One study demonstrated its efficient synthesis via a multi-step process involving condensation and cyclization reactions, with high yields and purity. The compound's physicochemical properties, such as solubility and stability, have also been characterized, providing valuable insights for its use in drug development.
In vitro studies have revealed that derivatives of 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile exhibit potent inhibitory activity against specific kinase targets. For instance, certain analogs have shown nanomolar affinity for kinases involved in cancer progression, suggesting their potential as anticancer agents. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, further supporting their therapeutic potential.
Despite these promising findings, challenges remain in the development of 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile-based therapeutics. Issues such as metabolic stability and selectivity against off-target kinases need to be addressed through further structural optimization. Ongoing research aims to explore the compound's applications in other disease areas, including inflammatory and neurodegenerative disorders.
In conclusion, 6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile (CAS: 1355174-82-1) represents a valuable chemical entity with significant potential in medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a compound of interest for future drug discovery efforts. Continued research will be essential to fully unlock its therapeutic applications and overcome existing challenges.
1355174-82-1 (6-(4-Formyl-piperazin-1-yl)-2-methyl-nicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)